Cas no 138371-64-9 (2-Benzoylpyrrolidine Hydrochloride)

2-Benzoylpyrrolidine Hydrochloride is a synthetic organic compound featuring a pyrrolidine ring substituted with a benzoyl group, in its hydrochloride salt form. This derivative is primarily utilized in pharmaceutical and chemical research as a versatile intermediate for the synthesis of bioactive molecules. Its structural framework enables modifications for developing compounds with potential pharmacological activity, particularly in central nervous system (CNS) targeting applications. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The compound’s well-defined reactivity profile makes it valuable for medicinal chemistry studies, including drug discovery and structure-activity relationship (SAR) investigations. High purity grades ensure consistent performance in synthetic applications.

2-Benzoylpyrrolidine Hydrochloride structure

138371-64-9 structure

Product Name:2-Benzoylpyrrolidine Hydrochloride

CAS No:138371-64-9

MF:C₁₁H₁₄ClNO

MW:211.687962055206

MDL:MFCD16295304

CID:858583

PubChem ID:52983534

Update Time:2026-04-29

2-Benzoylpyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Methanone, phenyl-2-pyrrolidinyl-, hydrochloride
- phenyl(pyrrolidin-2-yl)ketone hydrochloride
- 2-Benzoylpyrrolidine Hydrochloride
- MDL： MFCD16295304

Computed Properties

Exact Mass: 211.07652

Experimental Properties

PSA: 29.1

2-Benzoylpyrrolidine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM198994-5g	phenyl(pyrrolidin-2-yl)methanone hydrochloride	138371-64-9	95%	5g	$870	2021-08-05
Chemenu	CM198994-5g	phenyl(pyrrolidin-2-yl)methanone hydrochloride	138371-64-9	95%	5g	$870	2023-03-07
TRC	B208665-100mg	2-Benzoylpyrrolidine Hydrochloride	138371-64-9		100mg	$ 155.00	2023-04-19
TRC	B208665-250mg	2-Benzoylpyrrolidine Hydrochloride	138371-64-9		250mg	$ 316.00	2023-04-19
TRC	B208665-500mg	2-Benzoylpyrrolidine Hydrochloride	138371-64-9		500mg	$ 477.00	2023-04-19
TRC	B208665-1g	2-Benzoylpyrrolidine Hydrochloride	138371-64-9		1g	$ 678.00	2023-04-19
Enamine	EN300-297533-0.05g	2-benzoylpyrrolidine hydrochloride	138371-64-9	95.0%	0.05g	$82.0	2025-03-21
Enamine	EN300-297533-0.1g	2-benzoylpyrrolidine hydrochloride	138371-64-9	95.0%	0.1g	$122.0	2025-03-21
Enamine	EN300-297533-0.25g	2-benzoylpyrrolidine hydrochloride	138371-64-9	95.0%	0.25g	$173.0	2025-03-21
Enamine	EN300-297533-0.5g	2-benzoylpyrrolidine hydrochloride	138371-64-9	95.0%	0.5g	$274.0	2025-03-21

2-Benzoylpyrrolidine Hydrochloride Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

Additional information on 2-Benzoylpyrrolidine Hydrochloride

Recent Advances in the Study of 2-Benzoylpyrrolidine Hydrochloride (CAS: 138371-64-9): A Comprehensive Research Brief

2-Benzoylpyrrolidine Hydrochloride (CAS: 138371-64-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of 2-Benzoylpyrrolidine Hydrochloride is its role in the development of central nervous system (CNS) targeting drugs. Researchers have identified its structural similarity to pyrrolidine derivatives, which are known to exhibit neuroprotective and cognitive-enhancing effects. Recent in vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin, suggesting potential applications in neurodegenerative disorders such as Parkinson's and Alzheimer's diseases.

In terms of synthetic chemistry, novel methodologies for the efficient production of 2-Benzoylpyrrolidine Hydrochloride have been reported. A 2023 study published in the Journal of Medicinal Chemistry described an optimized catalytic hydrogenation process that significantly improves yield and purity while reducing environmental impact. This advancement is particularly important for scaling up production while maintaining compliance with green chemistry principles.

Pharmacokinetic studies have revealed interesting properties of 2-Benzoylpyrrolidine Hydrochloride, including good blood-brain barrier permeability and favorable metabolic stability. These characteristics make it an attractive candidate for further drug development. Recent animal studies have shown dose-dependent efficacy in models of cognitive impairment, with minimal observed toxicity at therapeutic doses. However, researchers caution that more comprehensive toxicological profiling is needed before clinical translation.

The compound's mechanism of action appears to be multifaceted. Beyond neurotransmitter modulation, emerging evidence suggests it may influence neuroinflammation pathways and mitochondrial function. A 2024 study in ACS Chemical Neuroscience reported that 2-Benzoylpyrrolidine Hydrochloride exhibits significant antioxidant properties and can reduce oxidative stress markers in neuronal cell cultures, potentially explaining some of its neuroprotective effects.

From a commercial perspective, several pharmaceutical companies have included 2-Benzoylpyrrolidine Hydrochloride in their development pipelines, primarily focusing on cognitive disorders and mood regulation. Patent activity surrounding derivatives of this compound has increased markedly in the past two years, indicating growing industry interest. However, challenges remain in optimizing its selectivity and minimizing potential off-target effects.

In conclusion, 2-Benzoylpyrrolidine Hydrochloride (CAS: 138371-64-9) represents a promising scaffold for CNS-targeted therapeutics. While current research is encouraging, further studies are needed to fully elucidate its therapeutic potential and safety profile. The compound's versatility in medicinal chemistry applications and its demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.